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Compound of Interest

Compound Name: 3-Carene

Cat. No.: B045970

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carene (3,7,7-trimethylbicyclo[4.1.0]hept-3-ene) is a bicyclic monoterpene naturally occurring
in a variety of plants, notably in pine species, where it can be a major constituent of turpentine.
[1] Its characteristic sweet, pungent, and woody aroma has led to its use in the fragrance and
flavor industries. Beyond its sensory attributes, 3-Carene has garnered significant interest in
the scientific and pharmaceutical communities for its potential therapeutic properties, including
anti-inflammatory, antimicrobial, and bone-health-promoting activities. This technical guide
provides a comprehensive overview of the physicochemical properties of 3-Carene, detailed
experimental protocols for their determination, and visual representations of relevant biological
pathways and experimental workflows.

Chemical Identification and Structure

3-Carene is a chiral molecule and can exist as two enantiomers, (+)-3-Carene and (-)-3-
Carene. The information presented in this guide pertains to the racemic mixture unless
otherwise specified.
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Identifier Value

IUPAC Name 3,7, 7-trimethylbicyclo[4.1.0]hept-3-ene
CAS Number 13466-78-9

Molecular Formula CioH1e

Molecular Weight 136.23 g/mol [2]

SMILES CC1=CCcC2cC(C1)c2(C)C

InChl=1S/C10H16/c1-7-4-5-8-9(6-
7)10(8,2)3/h4,8-9H,5-6H2,1-3H3

InChl

InChlKey BQOFWKZOCNGFEC-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of 3-Carene are crucial for its handling, formulation, and
understanding its biological activity. These properties are summarized in the tables below.

Physical Properties

Property Value Reference
Appearance Colorless to pale yellow liquid [2]
Odor Sweet, pungent, turpentine-like  [2]
Boiling Point 170-172 °C at 760 mmHg [1]

168-169 °C at 705 mmHg

Melting Point <-20°C

Density 0.864 g/mL at 20 °C

0.857 g/mL at 25 °C

Refractive Index (n2°/D) 1.472 - 1.474
Vapor Pressure 2.1 mmHg at 25 °C
Optical Rotation ([0]2°/D) +15° (neat) for (+)-3-Carene
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Chemical Properties

Property Value Reference

Insoluble in water; Soluble in
Solubility ethanol, ether, and other [2]

organic solvents

logP (Octanol-Water Partition

4.37 (experimental 2
Coefficient) (exp ) 2l
Flammability Flammable [1]
- Stable under normal
Stability

conditions. Air sensitive.

Experimental Protocols

This section provides detailed methodologies for the determination of key physicochemical
properties of 3-Carene.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Compositional Analysis

Objective: To determine the purity of a 3-Carene sample and identify any impurities.
Methodology:

o Sample Preparation: Dilute the 3-Carene sample in a suitable solvent (e.g., methanol or
hexane) to a concentration of approximately 1 uL/mL.[3]

 Instrumentation: An Agilent 6890 series gas chromatograph coupled to a mass spectrometer

detector (or equivalent).[3]
e GC Conditions:
o Column: HP-5MS capillary column (30 m x 0.25 mm i.d. x 0.25 pum film thickness).[3]

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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o Injector Temperature: 250 °C.

o Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at
a rate of 3 °C/min to 240 °C and hold for 5 minutes.[3]

o Injection Volume: 1 pL with a split ratio of 1:25.[3]

e MS Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: m/z 40-400.
o Solvent Delay: 2 minutes.[3]

o Data Analysis: Identify 3-Carene and any impurities by comparing their mass spectra with
reference spectra in the NIST library and by comparing their retention indices with literature
values. Quantify the purity by calculating the peak area percentage.

Determination of Boiling Point

Objective: To experimentally determine the boiling point of 3-Carene.
Methodology (Thiele Tube Method):

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band, and a
heat source (Bunsen burner or oil bath).

e Procedure: a. Fill a small test tube with 0.5 mL of 3-Carene. b. Place a capillary tube, with
the sealed end up, inside the test tube containing the sample. c. Attach the test tube to a
thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. d.
Place the assembly in a Thiele tube containing heating oil. e. Gently heat the side arm of the
Thiele tube. f. Observe a steady stream of bubbles emerging from the open end of the
capillary tube. g. Remove the heat and allow the apparatus to cool slowly. h. The boiling
point is the temperature at which the liquid just begins to enter the capillary tube.[4]

Measurement of Refractive Index
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Objective: To measure the refractive index of a 3-Carene sample.
Methodology (Abbe Refractometer):

o Apparatus: Abbe refractometer with a sodium lamp (D-line, 589 nm) as the light source, and
a temperature-controlled water bath.

e Procedure: a. Calibrate the refractometer using a standard of known refractive index (e.g.,
distilled water). b. Ensure the prism surface is clean and dry. c. Apply a few drops of the 3-
Carene sample onto the prism. d. Close the prism and allow the sample to equilibrate to the
desired temperature (typically 20 °C). e. Adjust the instrument to bring the dividing line
between the light and dark fields into sharp focus at the crosshairs. f. Read the refractive
index value from the scale.[5]

Shake-Flask Method for logP Determination

Objective: To experimentally determine the octanol-water partition coefficient (logP) of 3-
Carene.

Methodology:

o Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by
shaking them together for 24 hours and then allowing the phases to separate. Use a buffer
(e.g., phosphate buffer, pH 7.4) for the aqueous phase if determining logD for ionizable
compounds.[6][7]

e Procedure: a. Accurately weigh a small amount of 3-Carene and dissolve it in a known
volume of either the pre-saturated n-octanol or water. b. Add a known volume of the other
pre-saturated phase to a flask. c. Shake the flask vigorously for a set period (e.g., 1 hour) to
allow for partitioning of the 3-Carene between the two phases. d. Allow the phases to
separate completely. Centrifugation can be used to expedite this process.

e Analysis: a. Carefully separate the two phases. b. Determine the concentration of 3-Carene
in each phase using a suitable analytical technique (e.g., GC-MS or UV-Vis spectroscopy).

o Calculation: Calculate the partition coefficient (P) as the ratio of the concentration of 3-
Carene in the n-octanol phase to its concentration in the aqueous phase. The logP is the
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base-10 logarithm of P.[8]

Biological Activity and Signaling Pathways

3-Carene exhibits a range of biological activities, with its anti-inflammatory and antimicrobial

properties being of particular interest.

Anti-inflammatory Activity

Terpenes, including 3-Carene, are known to exert anti-inflammatory effects primarily through
the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.[9][10][11] NF-kB is a
key transcription factor that regulates the expression of pro-inflammatory cytokines,
chemokines, and adhesion molecules. The mitogen-activated protein kinase (MAPK) pathway
is another critical signaling cascade involved in inflammation that can be modulated by

terpenes.[9][10]
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Caption: Putative anti-inflammatory signaling pathway of 3-Carene.

Antimicrobial Activity

3-Carene has demonstrated antimicrobial activity against various bacteria. Its mechanism of
action involves the disruption of the bacterial cell membrane integrity. This leads to increased

permeability, leakage of intracellular components such as ions and proteins, and ultimately, cell
death.
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Caption: Proposed antimicrobial mechanism of 3-Carene.

Experimental Workflows
Extraction of 3-Carene from Turpentine Oil

This workflow outlines a general procedure for the isolation of 3-Carene from turpentine oil,

which is a complex mixture of terpenes.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b045970?utm_src=pdf-body-img
https://www.benchchem.com/product/b045970?utm_src=pdf-body
https://www.benchchem.com/product/b045970?utm_src=pdf-body
https://www.benchchem.com/product/b045970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Fractional Distillation
(Atmospheric or Reduced Pressure)

i

Collect Fractions based on
Boiling Point Range

GC-MS Analysis of Fractions

i

If necessary

Further Purification
(e.g., Preparative GC or
Column Chromatography)

N\

Sufficiently Pure

Click to download full resolution via product page

Caption: Workflow for the extraction of 3-Carene from turpentine.
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Conclusion

This technical guide provides a detailed summary of the physicochemical properties of 3-
Carene, offering valuable data for researchers and professionals in drug development and
related fields. The outlined experimental protocols serve as a practical resource for the analysis
and characterization of this promising natural compound. Furthermore, the visualization of its
putative biological pathways and experimental workflows aims to facilitate a deeper
understanding of its mechanism of action and practical application. As research into the
therapeutic potential of 3-Carene continues, a thorough understanding of its fundamental
properties will be indispensable for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of 3-Carene: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045970#what-are-the-physicochemical-properties-of-
3-carene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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